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Compound of Interest

Compound Name: Ela-32(human) tfa

Cat. No.: B15606689 Get Quote

Introduction
Elabela (ELA), also known as Toddler, is a recently identified endogenous peptide hormone

that plays a crucial role in embryonic development and cardiovascular function. The 32-amino

acid form, Ela-32, is a potent ligand for the G-protein coupled apelin receptor (APJ). Its

signaling is a promising therapeutic target for various cardiovascular diseases. This document

provides a detailed protocol for the preparation of a stock solution of Ela-32 (human)

trifluoroacetate (TFA) salt, intended for researchers, scientists, and drug development

professionals. Proper preparation and storage of the stock solution are critical for obtaining

reliable and reproducible experimental results.

Data Presentation
Accurate quantification and characterization of Ela-32 are essential for its use in experimental

settings. The following table summarizes the key quantitative data for human Ela-32.
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Parameter Value Source(s)

Molecular Weight (as free

peptide)

~3950.87 g/mol ([pGlu1]-ELA-

32) to 3968 g/mol
[1][2]

Form Lyophilized powder [1][3]

Solubility Soluble in sterile water [1][4]

Recommended Solvent Sterile, nuclease-free water [1][4]

Half-life in Human Plasma
Approximately 47.2 ± 5.7

minutes
[5][6][7][8]

Half-life in Human Kidney

Homogenate

Approximately 44.2 ± 3

seconds
[5][6][7][8]

Experimental Protocols
This section outlines the detailed methodology for the reconstitution and storage of Ela-32

(human) TFA salt.

Materials
Ela-32 (human) TFA salt (lyophilized powder)

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol for Reconstituting Lyophilized Ela-32
Pre-equilibration: Before opening, bring the vial of lyophilized Ela-32 to room temperature for

at least 15-20 minutes. This prevents condensation from forming on the peptide, which can
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affect its stability and weighing accuracy.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully add the calculated volume of sterile, nuclease-free water to the

vial to achieve the desired stock solution concentration (e.g., 1 mg/mL). For example, to

prepare a 1 mg/mL stock solution from 100 µg of peptide, add 100 µL of sterile water.

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not dissolve

completely, sonication is recommended to aid dissolution[4]. Avoid vigorous shaking, as this

can cause peptide degradation.

Verification: Visually inspect the solution to ensure that the peptide has fully dissolved and

the solution is clear.

Storage and Handling
Proper storage is critical to maintain the bioactivity of the Ela-32 stock solution.

Short-term Storage: For immediate use, the reconstituted solution can be stored at +4°C for

up to 5 days[1].

Long-term Storage: For long-term storage, it is recommended to aliquot the stock solution

into smaller, single-use volumes in low-protein binding tubes and store them at -20°C for up

to 3 months[1].

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to peptide

degradation and loss of activity[1]. Aliquoting the stock solution helps to minimize this.

Mandatory Visualizations
Ela-32 Signaling Pathway
Ela-32 exerts its biological effects by binding to and activating the apelin receptor (APJ), a G-

protein coupled receptor. This initiates downstream signaling cascades that are involved in

various physiological processes, including cardiovascular function.
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Caption: Ela-32 signaling through the apelin receptor (APJ).

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the sequential steps for the proper preparation of an Ela-32

stock solution.
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Caption: Workflow for preparing Ela-32 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

